cis-Dichlorobis(2,2'-bipyridine)ruthenium(II) dihydrate

Specification

• CAS No.: 15746-57-3
• Molecular Formula: C20H20Cl2N4O2Ru
• Molecular Weight: 520.3744
• IUPAC Name: dichlororuthenium;2-pyridin-2-ylpyridine;dihydrate
• Standard InChI: InChI=1S/2C10H8N2.2ClH.2H2O.Ru/c2*1-3-7-11-9(5-1)10-6-2-4-8-12-10;;;;;/h2*1-8H;2*1H;2*1H2;/q;;;;;;+2/p-2
• SMILES: C1=CC=NC(=C1)C2=CC=CC=N2.C1=CC=NC(=C1)C2=CC=CC=N2.O.O.Cl[Ru]Cl

Introduction

Chemical Properties

Physical Characteristics

The compound appears as dark green crystals or powder with a molecular weight of 520.38 g/mol. It is highly soluble in water due to the presence of polar chloride ligands and hydrophilic bipyridine groups.

Spectroscopic Properties

cis-Dichlorobis(2,2'-bipyridine)ruthenium(II) dihydrate exhibits distinct spectroscopic features:

• UV-Vis Spectroscopy: The compound shows strong absorption bands in the visible region due to charge-transfer transitions between the ruthenium center and bipyridine ligands.

• Infrared (IR) Spectroscopy: Characteristic peaks corresponding to $C=N$ stretching vibrations from bipyridine ligands are observed.

• Nuclear Magnetic Resonance (NMR): Proton NMR spectra reveal signals associated with aromatic protons of bipyridine ligands.

Electrochemical Behavior

The electrochemical properties of this compound are noteworthy for their relevance in redox reactions:

• Reduction Potential: The ruthenium center undergoes reversible oxidation-reduction reactions, making it suitable for catalytic cycles.

• Ligand Substitution: Electrochemical studies indicate that the chloride ions can be replaced by other ligands under specific conditions.

Synthetic Methods

Laboratory Synthesis

The synthesis of cis-Dichlorobis(2,2'-bipyridine)ruthenium(II) dihydrate typically involves reacting ruthenium trichloride ($RuCl_3$) with 2,2'-bipyridine in a polar solvent such as dimethylformamide (DMF). Controlled heating facilitates ligand coordination while ensuring the cis configuration.

Reaction Equation:

$$RuCl_3 + 2 \text{(C}_{10}\text{H}_8\text{N}_2\text{)} + \text{H}_2O \rightarrow [Ru(\text{C}_{10}\text{H}_8\text{N}_2)_2Cl_2] \cdot 2\text{H}_2O$$

Industrial Production

On an industrial scale, similar synthetic routes are employed with modifications for scalability:

• High-purity reagents ensure consistent product quality.

• Reaction conditions are optimized to maximize yield while maintaining the cis configuration.

Purification Techniques

Post-synthesis purification involves recrystallization from water or ethanol to remove impurities such as unreacted bipyridine or ruthenium salts.

Biological Activity

Interaction with DNA

cis-Dichlorobis(2,2'-bipyridine)ruthenium(II) dihydrate binds to DNA through intercalation mechanisms facilitated by its planar bipyridine ligands. This interaction induces structural changes in DNA that can affect gene expression and lead to apoptosis in cancer cells.

Oxidative Stress Induction

The compound generates reactive oxygen species (ROS), activating stress response pathways within cells. This mechanism is particularly relevant for its cytotoxic effects on tumor cells.

Enzyme Modulation

Studies have shown that this complex interacts with enzymes such as phospholipase A2:

• Inhibition: Prevents substrate binding at active sites.

• Activation: Enhances enzymatic activity under certain conditions.

Applications

Catalysis

The redox-active nature of cis-Dichlorobis(2,2'-bipyridine)ruthenium(II) dihydrate makes it suitable for catalytic applications:

• Hydrogenation Reactions: Facilitates reduction processes.

• Oxidation Reactions: Acts as an electron-transfer mediator.

Materials Science

The compound is used in developing photochromic molecular switches and self-assembling supramolecular systems due to its unique electronic properties.